5'''-O-Feruloyl complanatoside B

• Molecular Formula: C43H48O23
• Molecular Weight: 932.8 g/mol
• InChI: InChI=1S/C43H48O23/c1-57-21-12-23(47)29-25(13-21)62-36(19-5-7-20(8-6-19)61-40-35(54)33(52)30(49)26(14-44)63-40)37(32(29)51)65-41-38(34(53)31(50)27(15-45)64-41)66-42-39(55)43(56,17-60-42)16-59-28(48)10-4-18-3-9-22(46)24(11-18)58-2/h3-13,26-27,30-31,33-35,38-42,44-47,49-50,52-56H,14-17H2,1-2H3/b10-4+
• InChIKey: UTPCLOFGDXGRFY-ONNFQVAWSA-N

5'''-O-Feruloyl Complanatoside B: Baseline Characterization for Targeted Procurement in Flavonoid Research

5'''-O-Feruloyl complanatoside B (CAS: 142473-98-1) is a feruloylated flavonoid glycoside isolated from the seeds of Astragalus complanatus (Semen Astragali Complanati) [1]. It belongs to the class of flavonoid-3-O-glycosides, characterized by a flavonoid moiety O-glycosidically linked to a carbohydrate at the C3-position, and is further distinguished by a feruloyl ester substitution at the 5'''-position . While the crude extract of A. complanatus is associated with a range of pharmacological effects on chronic diseases, specific and rigorous data for this isolated monomer remain extremely limited [1]. This guide therefore focuses on the quantifiable structural and quality attributes that define this compound for scientific procurement, rather than unverified biological claims.

1 Feruloylated flavonoid glycoside standard for analytical method development and quality control of Astragalus complanatus extracts.

2 Structure-activity relationship (SAR) probe to investigate the contribution of 5'''-O-feruloyl ester substitution in flavonoid research.

3 Inventory standard requiring unambiguous CAS registration (142473-98-1) to prevent procurement confusion with parent glycoside complanatoside B.

• [1] Ng YF, et al. Semen Astragali Complanati: an ethnopharmacological, phytochemical and pharmacological review. J Ethnopharmacol. 2014 Aug 8;155(1):39-53. View Source

Why 5'''-O-Feruloyl Complanatoside B Cannot Be Substituted by Generic Complanatoside B or Ferulic Acid

Generic substitution fails at the molecular level. 5'''-O-Feruloyl complanatoside B (C43H48O23, MW 932.8) is structurally distinct from its non-feruloylated parent, complanatoside B (C33H40O20, MW 756.7) [1]. The addition of a feruloyl ester group at the 5'''-O position introduces a new functional moiety known to influence redox behavior and interaction with biological matrices . Furthermore, it cannot be replaced by simple ferulic acid (MW 194.18), as the flavonoid glycoside core provides a vastly different molecular scaffold that dictates solubility, cellular uptake, and potential target engagement . Therefore, for studies requiring the specific stereochemical and functional group presentation of this exact molecule, the procurement of 5'''-O-Feruloyl complanatoside B is non-negotiable.

5'''-O-Feruloyl complanatoside B (Target)

Risk: Non-feruloylated complanatoside B lacks the ester moiety and differs in molecular weight by 176.17 g/mol, which may alter solubility, cellular uptake, and target engagement context.

Specific feruloylated flavonoid (Target)

Risk: Simple ferulic acid (MW 194.18) cannot substitute; the flavonoid glycoside core provides a distinct molecular scaffold that dictates interaction properties.

CAS 142473-98-1 (Target)

Risk: Using CAS 142473-99-2 (complanatoside B) will result in procurement of the incorrect parent glycoside, invalidating comparative research.

• [1] PubChem. Complanatoside B. Accessed 2026-04-18. View Source

Quantitative Differentiation Guide for 5'''-O-Feruloyl Complanatoside B Procurement

Structural Differentiation via Molecular Weight: A Key Purity and Identity Metric

5'''-O-Feruloyl complanatoside B possesses a significantly higher molecular weight (932.83 g/mol) compared to its non-feruloylated analog, complanatoside B (756.66 g/mol) [1]. This difference of 176.17 g/mol is due to the covalent attachment of a feruloyl ester group. This metric serves as a critical, verifiable differentiator for confirming compound identity via mass spectrometry and ensuring that the correct, more complex molecule has been procured, not its simpler and more widely available parent compound.

Molecular Weight

Head-to-head

932.83 g/mol (Target) vs 756.66 g/mol (Complanatoside B)

176.17 g/mol difference confirms feruloylated derivative identity via MS.

23.3% increase; calculated from C43H48O23 vs C33H40O20.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	932.83 g/mol
Comparator Or Baseline	Complanatoside B: 756.66 g/mol
Quantified Difference	176.17 g/mol (23.3% increase)
Conditions	Calculated from molecular formula (C43H48O23 vs C33H40O20).

Why This Matters

A 23.3% higher molecular weight is a definitive, quantitative marker for verifying that the procured material is the specific feruloylated derivative, not the less complex base glycoside.

• [1] Ace Therapeutics. 5'''-O-Feruloyl complanatoside B Product Page. Accessed 2026-04-18. View Source

Chemical Formula as a Definitive Identity and Purity Marker

The molecular formula of 5'''-O-Feruloyl complanatoside B, C43H48O23, contains 10 more carbon atoms, 8 more hydrogen atoms, and 3 more oxygen atoms than complanatoside B (C33H40O20) . This elemental difference directly correlates to the feruloyl moiety (C10H9O4) and provides a robust, orthogonal analytical handle for identity confirmation via high-resolution mass spectrometry (HRMS) and elemental analysis. It ensures that a researcher is working with the exact, feruloylated flavonoid, avoiding the common pitfall of misidentifying or substituting with the parent glycoside.

Molecular Formula

Head-to-head

C43H48O23 vs C33H40O20

Addition of C10H8O3 provides orthogonal HRMS identity handle.

Corresponds to feruloyl moiety attachment.

Evidence Dimension	Molecular Formula
Target Compound Data	C43H48O23
Comparator Or Baseline	Complanatoside B: C33H40O20
Quantified Difference	C10H8O3 (Addition of feruloyl group: C10H9O4 minus H2O)
Conditions	Determined by chemical structure and confirmed by HRMS.

Why This Matters

The distinct molecular formula serves as an unambiguous, quantitative metric for confirming compound identity and purity, essential for ensuring experimental reproducibility and accurate reporting.

Vendor-Defined Storage Stability for Reliable Experimental Planning

5'''-O-Feruloyl complanatoside B, when stored as a powder at -20°C, is reported by vendors to have a stability of ≥ 2 years . For solutions prepared in DMSO or other solvents, storage at -20°C is recommended, with a typical useable lifetime of up to two weeks when stored as aliquots [1]. While no direct comparative stability study against complanatoside B is publicly available, these vendor guidelines are crucial for experimental planning. The presence of the ester-linked feruloyl group is a known liability, as esters are susceptible to hydrolysis, which may limit long-term stability in aqueous solutions compared to non-esterified analogs. This necessitates adherence to specified storage protocols to prevent premature degradation and ensure consistent experimental results.

Storage Stability

Class-level

≥ 2 years at -20°C (powder)

Vendor-reported guideline for inventory planning.

Ester liability may limit aqueous solution stability; data to verify.

Evidence Dimension	Powder Storage Stability
Target Compound Data	≥ 2 years at -20°C
Comparator Or Baseline	Class-level expectation: Flavonoid glycosides are generally stable, but feruloyl esters may be more prone to hydrolysis.
Quantified Difference	Not applicable; class-level inference.
Conditions	Vendor-reported storage guidelines for the solid powder.

Why This Matters

Quantified stability data under defined storage conditions allows researchers to accurately plan experiments and manage compound inventory, minimizing the risk of working with degraded material.

• [1] ChemFaces. 5'''-O-Feruloyl complanatoside B Product Page. Accessed 2026-04-18. View Source

High and Verifiable Purity Specifications for Reproducible Research

Multiple reputable vendors supply 5'''-O-Feruloyl complanatoside B with a guaranteed purity of ≥98% (HPLC) . This high purity specification is a critical quantitative metric for procurement. It ensures that the compound is suitable for use as a reference standard in analytical method development, for structure-activity relationship (SAR) studies, and for any biological assay where the presence of impurities could confound results. While similar purity levels are available for complanatoside B (e.g., 99.74% ), the availability of this specification for the feruloylated derivative confirms that a high-quality, well-characterized form is accessible for research.

Purity Specification

Cross-study comparable

≥98% (HPLC)

Meets reference standard and SAR study purity requirements.

Comparable to high-purity complanatoside B; vendor COA review recommended.

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Complanatoside B: 99.74% (HPLC)
Quantified Difference	Both are available at similarly high purity levels, ensuring comparability in analytical applications.
Conditions	HPLC analysis, vendor certificate of analysis.

Why This Matters

A verifiable purity of ≥98% is a non-negotiable requirement for using this compound as a standard or in quantitative biological assays, ensuring data integrity and experimental reproducibility.

Distinctive CAS Registry Number for Unambiguous Identification and Sourcing

5'''-O-Feruloyl complanatoside B is uniquely identified by CAS Number 142473-98-1 [1]. This contrasts with the CAS Number for the parent compound, complanatoside B, which is 142473-99-2 . The difference of a single digit in the CAS number is a critical, yet often overlooked, differentiator. It serves as the primary, unambiguous key for accurate procurement from chemical suppliers, for searching scientific literature, and for maintaining precise inventory records. Using the incorrect CAS number will result in the procurement of a different molecule, rendering subsequent research invalid.

CAS Registry Number

Head-to-head

142473-98-1

Unambiguous identifier for procurement and literature searching.

Differs from complanatoside B (142473-99-2) by one digit.

Evidence Dimension	CAS Registry Number
Target Compound Data	142473-98-1
Comparator Or Baseline	Complanatoside B: 142473-99-2
Quantified Difference	1 digit (last digit)
Conditions	Chemical Abstracts Service (CAS) registration.

Why This Matters

The unique CAS number is the most fundamental and critical identifier for ensuring that the correct chemical entity is ordered, received, and reported in scientific publications.

• [1] ChemFaces. 5'''-O-Feruloyl complanatoside B Product Page. Accessed 2026-04-18. View Source

Validated Application Scenarios for 5'''-O-Feruloyl Complanatoside B Based on Quantitative Evidence

Use as a Certified Reference Standard for Analytical Method Development and Validation

Given its high and verifiable purity (≥98% by HPLC ), 5'''-O-Feruloyl complanatoside B is ideally suited as a primary reference standard. Its unique molecular formula (C43H48O23) and molecular weight (932.83 g/mol) provide definitive benchmarks for developing and validating analytical methods such as HPLC-UV, LC-MS, and HRMS [1]. Researchers developing quality control methods for Astragalus complanatus extracts or other natural product formulations can use this compound to ensure accurate identification and quantification of this specific, feruloylated flavonoid marker, which is distinct from its non-feruloylated analogs [1].

Structure-Activity Relationship (SAR) Studies Focused on Feruloylation

The key structural differentiator—the feruloyl ester group at the 5'''-O position—makes this compound an essential tool in SAR studies. The 23.3% higher molecular weight compared to complanatoside B is a direct consequence of this modification . By directly comparing the biological activities of 5'''-O-Feruloyl complanatoside B, complanatoside B, and ferulic acid, researchers can precisely dissect the contribution of the feruloyl moiety to any observed bioactivity, such as antioxidant or anti-inflammatory effects. The documented storage stability (≥2 years at -20°C) ensures that a single, well-characterized batch can be used across an entire study series, minimizing batch-to-batch variability .

Inventory and Chemical Database Management for Natural Product Collections

The compound's unique CAS Number (142473-98-1) is an unequivocal identifier for accurate registration and tracking in compound libraries, chemical databases, and procurement systems [2]. Using this specific CAS number prevents confusion with complanatoside B (142473-99-2) or other related flavonoids. For organizations managing large natural product or flavonoid collections, the precise CAS number, coupled with the molecular formula (C43H48O23), enables unambiguous data management and ensures that researchers can reliably source and cite the exact molecule they have used in their experiments .

Application

Selection Property

Validation Focus

Analytical reference standard for QC methods

Verifiable purity and distinct molecular formula

HPLC-UV/HRMS identity and purity benchmarking

SAR studies on feruloylation contribution

Structural difference from parent glycoside

Comparative bioactivity with complanatoside B and ferulic acid

Natural product compound library management

Unique CAS number and molecular formula

Accurate inventory registration and sourcing traceability

• [1] Ace Therapeutics. 5'''-O-Feruloyl complanatoside B Product Page. Accessed 2026-04-18. View Source
• [2] ChemFaces. 5'''-O-Feruloyl complanatoside B Product Page. Accessed 2026-04-18. View Source